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Compound of Interest

Compound Name: Neotame-d5

Cat. No.: B14752747

Get Quote

Executive Summary
This guide transcends the traditional Safety Data Sheet (SDS) by integrating standard

regulatory compliance with the specialized requirements of stable isotope handling. Neotame-
d5 (N-(3,3-Dimethylbutyl)-L-α-aspartyl-L-(phenyl-d5)alanine 1-methyl ester) is a deuterated

analog of the artificial sweetener Neotame, utilized primarily as an internal standard in LC-

MS/MS quantification.

While the parent compound is a widely approved food additive, the Neotame-d5 reference

standard is a purified research chemical. It requires distinct handling protocols to preserve its

isotopic enrichment (>99 atom % D) and chemical stability. This document outlines the rigorous

safety, storage, and analytical protocols necessary to ensure data integrity in pharmacokinetic

(PK) and food safety studies.

Part 1: Chemical Identity & Isotopic Purity
The value of Neotame-d5 lies in its mass shift (+5 Da), allowing it to co-elute with the analyte

while being spectrally distinct.

Table 1: Physicochemical Identification
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Parameter Specification

Chemical Name Neotame-d5

Synonyms
N-[N-(3,3-Dimethylbutyl)-L-α-aspartyl]-L-

phenylalanine-d5 1-methyl ester

CAS Number
165450-17-9 (Unlabeled parent); d5-specific

CAS often unassigned

Molecular Formula C₂₀H₂₅D₅N₂O₅

Molecular Weight 383.49 g/mol (vs. 378.46 g/mol for unlabeled)

Isotopic Purity ≥ 99% Deuterated forms (d5)

Chemical Purity ≥ 98%

Appearance White to off-white solid powder

Solubility
Soluble in Methanol, DMSO, Acetonitrile;

Slightly soluble in water

Part 2: Hazard Identification & Risk Assessment[11]
The "Food-Safe" Paradox
Researchers must distinguish between Neotame as a consumer product and Neotame-d5 as a

laboratory standard. While Neotame is FDA-approved and Generally Recognized As Safe

(GRAS), the pure standard is highly concentrated and has not undergone the same exhaustive

toxicity testing as the food-grade formulation.

GHS Classification (Precautionary Laboratory Standard):

Signal Word:WARNING

Acute Toxicity, Oral: Category 4 (Harmful if swallowed).

Skin Corrosion/Irritation: Category 2 (Causes skin irritation).

Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation).
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Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation).

Scientific Rationale: High concentrations of aspartyl-based dipeptides can exhibit irritant

properties on mucous membranes. Furthermore, laboratory standards are often synthesized

using reagents that may leave trace impurities different from food-grade processes.

Part 3: Handling, Storage, & Isotopic Integrity
The critical risk for Neotame-d5 is not just chemical degradation, but isotopic instability and

hydrolysis.

Storage Protocol (The "Cold Chain" Rule)
Temperature: Store at -20°C. Long-term stability is compromised at room temperature due to

the potential for ester hydrolysis (methyl ester cleavage) or peptide bond cleavage.

Atmosphere: Store under inert gas (Argon or Nitrogen) if possible.

Container: Amber glass vials with Teflon-lined caps to prevent photolytic degradation and

moisture ingress.

Reconstitution & Handling Workflow
Objective: Create a stable stock solution while preventing moisture-induced hydrolysis.

Mechanism: The methyl ester group in Neotame is susceptible to hydrolysis in aqueous

environments, especially at non-neutral pH. The d5-label is on the phenylalanine ring, which is

chemically stable, but the molecule itself must remain intact.
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Vial Retrieval (-20°C)

Equilibrate to Room Temp
(Desiccator recommended)

Prevents condensation

Select Solvent:
100% Methanol or DMSO

Critical Step

Vortex/Sonicate
(Avoid heat >40°C)

Stock Conc: 1-10 mg/mL

Aliquot into Single-Use Vials

Minimize freeze-thaw

Re-freeze at -80°C
(Max stability)

Click to download full resolution via product page

Figure 1: Safe Handling & Reconstitution Workflow. This logic prioritizes moisture exclusion to

prevent ester hydrolysis.

Protocol Steps:

Equilibration: Allow the vial to warm to room temperature before opening. Opening a cold vial

condenses atmospheric moisture onto the hygroscopic powder, accelerating degradation.

Solvent Choice: Dissolve in 100% Methanol (LC-MS grade) or DMSO. Do not dissolve the

master stock in water or aqueous buffer, as the methyl ester is less stable in water over long
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periods.

Sonicate: Brief sonication ensures complete dissolution.

Aliquot: Divide into single-use aliquots to avoid repeated freeze-thaw cycles.

Part 4: Emergency Response & First Aid
In the event of exposure, the response must address the potential for irritation and the high

concentration of the substance.

Exposure Incident

Inhalation:
Dust/Aerosol

Skin Contact:
Powder/Solution

Eye Contact:
Direct Splash

Move to Fresh Air
Support Breathing

Wash with Soap & Water
(15 mins)

Rinse with Water
Remove Contacts

(15 mins)

Seek Medical Advice
Show SDS

Click to download full resolution via product page

Figure 2: Emergency Response Logic. Standardized response protocols for chemical

exposure.

Specific Measures:

In Case of Fire: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[1]

Neotame-d5 emits nitrogen oxides (NOx) and carbon oxides upon combustion.[2]

Spill Cleanup: Dampen with methanol (to avoid dust) and wipe up. Do not dry sweep dust, as

fine particulates can be respiratory irritants.

Part 5: Analytical Application (LC-MS/MS)
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Neotame-d5 is the "Gold Standard" for quantifying Neotame because it corrects for matrix

effects and ionization suppression.

Internal Standard Spiking Protocol
Objective: Achieve consistent Ionization Suppression Correction.

Working Solution: Dilute the Methanol stock (e.g., 1 mg/mL) down to ~1 µg/mL using 50:50

Methanol:Water.

Note: Prepare this working solution fresh or store for <1 week at 4°C. The aqueous

component reduces stability.

Spiking: Add Neotame-d5 to samples before extraction (e.g., Protein Precipitation or SPE) to

track recovery losses.

Mass Transitions (MRM):

Neotame (Unlabeled): 379.2 → 172.1 m/z

Neotame-d5: 384.2 → 177.1 m/z (Shift due to d5-phenylalanine moiety).

Disposal Considerations
Dispose of the substance as hazardous chemical waste. Although biodegradable, high-purity

laboratory standards should never be flushed down the drain. Incineration with afterburner and

scrubber is the preferred method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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